Cas no 1261759-00-5 (2-(3-Cyano-4-methylphenyl)acetic acid)

• Product Name: 2-(3-Cyano-4-methylphenyl)acetic acid
• CAS No: 1261759-00-5
• MF: C₁₀H₉NO₂
• MW: 175.183962583542
• CID: 1031811
• PubChem ID: 71464162
• Update Time: 2025-06-28

2-(3-Cyano-4-methylphenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-Cyano-4-methylphenyl)acetic acid
• Benzeneacetic acid, 3-cyano-4-methyl-
• EN300-1137695
• 1261759-00-5
• DTXSID90855940
• DB-337591
• CS-0279669
• (3-Cyano-4-methylphenyl)acetic acid
• 2-(3-Cyano-4-methylphenyl)aceticacid

• Inchi： 1S/C10H9NO2/c1-7-2-3-8(5-10(12)13)4-9(7)6-11/h2-4H,5H2,1H3,(H,12,13)
• InChI Key： ZLVBHMSEUMMMNB-UHFFFAOYSA-N
• SMILES： OC(CC1C=CC(C)=C(C#N)C=1)=O

Computed Properties

• Exact Mass: 175.063328530g/mol
• Monoisotopic Mass: 175.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 61.1Ų

Additional information on 2-(3-Cyano-4-methylphenyl)acetic acid

2-(3-Cyano-4-methylphenyl)acetic acid (CAS No. 1261759-00-5): A Comprehensive Overview

2-(3-Cyano-4-methylphenyl)acetic acid (CAS No. 1261759-00-5) is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound, characterized by its unique structure, has garnered attention due to its potential applications in drug development and as a building block for advanced materials. In this article, we delve into the properties, synthesis, applications, and recent research findings related to 2-(3-Cyano-4-methylphenyl)acetic acid.

The molecular structure of 2-(3-Cyano-4-methylphenyl)acetic acid consists of a phenyl ring substituted with a cyano group at the 3-position and a methyl group at the 4-position. The phenyl ring is further connected to an acetic acid group via a methylene bridge. This arrangement imparts the compound with unique electronic and steric properties, making it a versatile molecule for various chemical transformations. The compound's molecular formula is C₁₀H₁₁NO₂, and its molecular weight is approximately 189.2 g/mol.

Recent studies have highlighted the potential of 2-(3-Cyano-4-methylphenyl)acetic acid in drug discovery. Researchers have explored its role as a lead compound in the development of novel therapeutic agents targeting various diseases, including cancer and neurodegenerative disorders. The cyano group in the molecule acts as an electron-withdrawing substituent, which can enhance the compound's ability to interact with biological targets such as enzymes and receptors. Additionally, the methyl group at the 4-position contributes to the molecule's lipophilicity, which is crucial for drug absorption and bioavailability.

The synthesis of 2-(3-Cyano-4-methylphenyl)acetic acid involves a multi-step process that typically begins with the preparation of the substituted phenyl ring. One common approach involves Friedel-Crafts acylation followed by selective substitution reactions to introduce the cyano and methyl groups. The final step involves hydrolysis to yield the acetic acid derivative. This synthesis pathway has been optimized in recent years to improve yield and reduce reaction times, making it more amenable to large-scale production.

In terms of applications, 2-(3-Cyano-4-methylphenyl)acetic acid has shown promise in materials science as well. Its ability to form stable complexes with metal ions has led to its use in the development of coordination polymers and metal-organic frameworks (MOFs). These materials have potential applications in gas storage, catalysis, and sensing technologies. Recent research has focused on enhancing the stability and functionality of these materials by incorporating 2-(3-Cyano-4-methylphenyl)acetic acid as a key building block.

The toxicological profile of 2-(3-Cyano-4-methylphenyl)acetic acid has also been investigated to assess its safety for human use. Studies indicate that the compound exhibits low acute toxicity when administered at typical therapeutic doses. However, long-term toxicity studies are still ongoing to fully understand its potential risks. Regulatory agencies have classified this compound as non-hazardous under normal handling conditions, provided appropriate safety precautions are taken.

From an environmental perspective, 2-(3-Cyano-4-methylphenyl)acetic acid demonstrates moderate biodegradability under aerobic conditions. Its environmental impact is considered minimal when proper waste management practices are implemented during its production and use. Researchers are currently exploring methods to further enhance its biodegradability through structural modifications without compromising its functional properties.

In conclusion, 2-(3-Cyano-4-methylphenyl)acetic acid (CAS No. 1261759-00-5) is a versatile compound with diverse applications across multiple scientific disciplines. Its unique chemical structure and favorable properties make it an attractive candidate for drug development, materials science, and other advanced technologies. As research continues to uncover new insights into its potential uses and optimizations, this compound is poised to play an increasingly important role in both academic and industrial settings.